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Compound of Interest

Compound Name: 2-chloro-N-propylbenzamide

CAS No.: 66896-67-1

Cat. No.: B183827

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide has been synthesized from available safety data for closely

related chemical structures and established chemical safety principles. A specific, verified

Safety Data Sheet (SDS) for 2-Chloro-N-Propylbenzamide (CAS No. 66896-67-1) is not

readily available from major suppliers, who note its status as a rare chemical for research

purposes. Users must exercise caution and validate this information with their own internal

safety assessments.

Chemical Identity and Physicochemical Properties
2-Chloro-N-propylbenzamide is a chlorinated aromatic amide. Understanding its fundamental

properties is the first step in a robust safety assessment. While extensive experimental data is

not publicly available, computational predictions provide valuable initial insights.
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Property Value Source

Molecular Formula C₁₀H₁₂ClNO PubChemLite[1]

Molecular Weight 197.66 g/mol PubChem[2]

CAS Number 66896-67-1 Sigma-Aldrich

Canonical SMILES CCCNC(=O)C1=CC=CC=C1Cl PubChemLite[1]

InChIKey
VJLMNWHJVYHPCP-

UHFFFAOYSA-N
PubChemLite[1]

Appearance Solid (predicted) General Chemical Knowledge

Water Solubility
Low (predicted based on

structure)
General Chemical Knowledge

Causality Behind Properties: The benzamide group, with its polar amide linkage, offers some

potential for hydrogen bonding. However, the presence of the nonpolar propyl chain and the

chlorinated benzene ring is expected to significantly limit its solubility in water. Its solid state at

room temperature is typical for a molecule of this size and complexity.

Hazard Identification and GHS Classification
Due to the lack of a specific Safety Data Sheet for 2-chloro-N-propylbenzamide, we will

proceed with the GHS classification provided for a closely related substance by MilliporeSigma.

This classification should be treated as a minimum standard, and a thorough internal risk

assessment is imperative.

GHS Classification (based on a closely related compound)

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.

Germ cell mutagenicity (Category 2), H341: Suspected of causing genetic defects.

Signal Word: Warning[3]

Hazard Pictograms:
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Caption: GHS Hazard Pictograms for 2-Chloro-N-Propylbenzamide.

Hazard Statements:

H302: Harmful if swallowed.[3]

H341: Suspected of causing genetic defects.[3]

Precautionary Statements:[3]

Prevention:

P201: Obtain special instructions before use.

P202: Do not handle until all safety precautions have been read and understood.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

Response:

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P308 + P313: IF exposed or concerned: Get medical advice/ attention.
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P330: Rinse mouth.

Storage:

P405: Store locked up.

Disposal:

P501: Dispose of contents/ container to an approved waste disposal plant.

Expert Insight: The classification for germ cell mutagenicity (Category 2) is of significant

concern for researchers, particularly those of reproductive age. This classification is based on

evidence from animal studies that suggest the substance may induce heritable mutations in the

germ cells of humans. The causality lies in the potential for the chemical or its metabolites to

interact with DNA in sperm or egg cells. This necessitates stringent handling protocols to

prevent any level of exposure.

Safe Handling and Storage Protocols
A self-validating system of protocols is essential when working with a substance with suspected

mutagenic properties. This involves engineering controls, administrative controls, and personal

protective equipment (PPE) working in concert.

Experimental Workflow with Integrated Safety:
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Preparation Phase

Handling Phase

Post-Handling Phase

Risk Assessment & Protocol Review Review SDS (or equivalent) Identify required PPE and engineering controls

Don PPE Nitrile gloves (double-gloving recommended) Safety glasses with side shields Lab coat

Proceed once
understood

Weighing & Transfer Perform in a certified chemical fume hood Use powder-free techniques to minimize dust

Enter handling area

Reaction Setup Conduct in a closed system where possible Ensure adequate ventilation

Decontamination Wipe down surfaces with an appropriate solvent (e.g., 70% ethanol) Dispose of contaminated materials as hazardous waste

Experiment complete

PPE Doffing Remove PPE in the correct order to avoid self-contamination Wash hands thoroughly

Waste Disposal Segregate waste into appropriate, labeled containers Follow institutional hazardous waste disposal procedures

Click to download full resolution via product page

Caption: Step-by-step safe handling workflow for 2-Chloro-N-Propylbenzamide.
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Storage Requirements:

Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated area.[3]

Security: Store in a locked cabinet or an area with restricted access due to the health

hazards.

Incompatibilities: Keep away from strong oxidizing agents and strong bases.[4]

Rationale for Protocols:

Fume Hood: A certified chemical fume hood is the primary engineering control to prevent

inhalation of any dust or aerosols.

Double-Gloving: Given the lack of specific permeation data, double-gloving with nitrile gloves

provides an additional layer of protection against dermal exposure.

Locked Storage: This administrative control prevents unauthorized access to a substance

with suspected long-term health effects.

Emergency Procedures: A Self-Validating Response
System
In the event of an exposure or spill, a pre-planned and practiced response is critical.

Emergency Response Decision Tree:

Personnel Exposure Spill Response

Exposure or Spill Event

Inhalation Move to fresh air. If not breathing, give artificial respiration. Seek medical attention. [20]

If Inhaled

Skin Contact Immediately flush skin with plenty of water. Remove contaminated clothing. Seek medical attention. [6]

On Skin

Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes. Remove contact lenses if present and easy to do. Seek medical attention. [6]

In Eyes

Ingestion DO NOT induce vomiting. Rinse mouth with water. Call a POISON CENTER or doctor immediately. [20]

If Swallowed

Small Spill Evacuate unnecessary personnel. Wear appropriate PPE. Cover with inert absorbent material, sweep up, and place in a sealed container for disposal. [6]

Small Spill

Large Spill Evacuate the area immediately. Contact institutional emergency response team. Prevent entry into drains and waterways. [2]

Large Spill
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Caption: Decision tree for emergency response to an incident involving 2-Chloro-N-
Propylbenzamide.

First-Aid Measures:

General Advice: In all cases of exposure, consult a physician and show them the safety data

sheet or this guide.

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If breathing

has stopped, give artificial respiration.[3]

Skin Contact: Wash off with soap and plenty of water.[3]

Eye Contact: Flush eyes with water as a precaution for at least 15 minutes.[5]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

[3]

Firefighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Hazardous Combustion Products: Combustion may produce carbon oxides (CO, CO₂),

nitrogen oxides (NOx), and hydrogen chloride gas.[6]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[6]

Toxicological and Ecological Information
Toxicological Summary:

Acute Toxicity: Harmful if swallowed (Oral, Category 4). No specific LD50 data is available for

2-chloro-N-propylbenzamide. For the related compound 2-chlorobenzamide, the oral LD50

in rats is 1250 mg/kg.[6]
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Skin Corrosion/Irritation: May cause skin irritation.[7]

Serious Eye Damage/Irritation: May cause eye irritation.[7]

Germ Cell Mutagenicity: Suspected of causing genetic defects (Category 2). This is a

significant long-term health hazard.

Carcinogenicity: No data available. Not classified as a carcinogen by IARC, NTP, or OSHA.

[6]

Reproductive Toxicity: No data available.[6]

Specific Target Organ Toxicity (STOT): No data available for single or repeated exposure.[6]

Ecological Information:

There is no specific ecological data available for 2-chloro-N-propylbenzamide.

It is crucial to prevent its release into the environment. Do not let the product enter drains.

Disposal Considerations
All waste materials contaminated with 2-chloro-N-propylbenzamide must be treated as

hazardous waste.

Procedure: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[6]

Contaminated PPE: All used PPE (gloves, lab coats, etc.) should be collected in a sealed,

labeled bag and disposed of as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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